2-Oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl (2-methoxyphenyl)acetate

• IUPAC Name: [2-oxo-2-(4-propan-2-ylanilino)ethyl] 2-(2-methoxyphenyl)acetate
• InChI: InChI=1S/C20H23NO4/c1-14(2)15-8-10-17(11-9-15)21-19(22)13-25-20(23)12-16-6-4-5-7-18(16)24-3/h4-11,14H,12-13H2,1-3H3,(H,21,22)
• InChI Key: UMZMBFBPJXAIAP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)COC(=O)CC2=CC=CC=C2OC
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol
• CAS No.: 1351817-71-4

Description

2-Oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl (2-methoxyphenyl)acetate is a useful research compound. Its molecular formula is C20H23NO4 and its molecular weight is 341.407. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Efficient Synthesis Methods : A study by El‐Faham et al. (2013) highlights the use of OxymaPure/DIC for the synthesis of α-ketoamide derivatives, demonstrating an efficient approach to synthesizing complex molecules related to the chemical with excellent yield and purity (El‐Faham et al., 2013).

• Metal-Free Synthesis in Aqueous Medium : Kumar et al. (2017) developed a metal-free method for synthesizing polysubstituted pyrrole derivatives, showcasing an environmentally friendly approach to chemical synthesis that could be applied to related compounds (Kumar et al., 2017).

Crystal Structure Analysis

• Molecular Structure Insights : Filali Baba et al. (2019) provided crystal structure, Hirshfeld surface analysis, and DFT studies of a compound with a similar structure, offering valuable insights into the molecular configuration and interactions within crystals (Filali Baba et al., 2019).

Antimicrobial Applications

• Potential Antimicrobial Agents : Desai et al. (2007) synthesized new quinazolines with potential antimicrobial activities, highlighting the relevance of structurally similar compounds in developing new antimicrobial agents (Desai et al., 2007).

• Synthesis of Thiazoles and Antimicrobial Activities : Wardkhan et al. (2008) explored the synthesis of thiazoles and their fused derivatives, evaluating their antimicrobial activities and suggesting the potential of related compounds in addressing microbial resistance (Wardkhan et al., 2008).